Cas no 1185302-63-9 (5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride)

• Product Name: 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride
• CAS No: 1185302-63-9
• MF: C₁₂H₁₉Cl₂FN₂
• MW: 281.197064638138
• CID: 4684121
• Update Time: 2025-06-12

5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride
• 5-Fluoro-2-(3-methyl-piperidin-1-yl)-phenylaminedihydrochloride
• 5-fluoro-2-(3-methyl-piperidin-1-yl)-phenylamine dihydrochloride
• 5-Fluoro-2-(3-methyl-piperidin-1-yl)-phenylamine di hydrochloride
• 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride

• Inchi： 1S/C12H17FN2.2ClH/c1-9-3-2-6-15(8-9)12-5-4-10(13)7-11(12)14;;/h4-5,7,9H,2-3,6,8,14H2,1H3;2*1H
• InChI Key： JKFQASJMRHODEO-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=C(C=1)N)N1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride

Introduction to 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride (CAS No. 1185302-63-9)

5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride, identified by the CAS number 1185302-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluorinated anilines, which are known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and a piperidine moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride involve meticulous attention to detail to ensure high purity and yield. The fluorine substituent at the 5-position of the aniline ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the 3-methylpiperidine group introduces rigidity to the molecular structure, which can influence binding affinity and selectivity in biological targets.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate the electronic properties of organic molecules, leading to improved binding interactions with biological targets. The incorporation of fluorine into pharmaceuticals has been associated with increased bioavailability, reduced metabolic degradation, and enhanced therapeutic efficacy. 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride exemplifies these advantages, making it a promising candidate for further investigation in medicinal chemistry.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and preclinical studies. This solubility profile is crucial for formulating drug candidates that require precise dosing and delivery mechanisms. The compound's stability under different pH conditions also makes it suitable for a wide range of experimental applications.

Current research in the field of drug discovery has highlighted the importance of structurally diverse compounds that can interact with multiple biological pathways. 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride has shown potential in preclinical models as a modulator of enzyme activity and receptor binding. For instance, studies have suggested that this compound may interact with tyrosine kinases and other signaling proteins involved in cancer metabolism. The ability to modulate these pathways could lead to novel therapeutic strategies for treating various diseases.

The role of computational chemistry and molecular modeling in drug design has also been instrumental in understanding the interactions between 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride and its biological targets. Advanced computational techniques have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. These methodologies have accelerated the drug discovery process by reducing the need for extensive experimental screening.

Moreover, green chemistry principles have been increasingly integrated into pharmaceutical research to minimize environmental impact while maximizing efficiency. The synthesis of 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride adheres to these principles by employing catalytic methods that reduce waste and energy consumption. Such sustainable approaches are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is critical for drugs that need to reach intracellular targets or penetrate specific tissues. The combination of fluorine substitution and piperidine moiety contributes to its favorable pharmacokinetic properties, including improved absorption, distribution, metabolism, and excretion (ADME).

In conclusion, 5-Fluoro-2-(3-methylpiperidin-1-yl)aniline dihydrochloride (CAS No. 1185302-63-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, underscoring its importance in modern drug development. As our understanding of molecular interactions evolves, compounds like this will play a crucial role in addressing complex diseases and improving patient outcomes.